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Compound of Interest

Compound Name: ML-290

Cat. No.: B609136 Get Quote

For Immediate Implementation: This document provides critical safety and logistical guidance

for researchers, scientists, and drug development professionals handling ML-290. Adherence

to these procedures is essential for ensuring laboratory safety and proper disposal.

While the Safety Data Sheet (SDS) for ML-290 from some suppliers may classify it as a non-

hazardous substance or mixture, it is imperative to handle this potent, first-in-class RXFP1

agonist with a high degree of caution.[1] The recommended personal protective equipment

(PPE) and handling procedures outlined below reflect a conservative approach to mitigate any

potential risks associated with this bioactive small molecule.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against accidental exposure. The

following table summarizes the required PPE for handling ML-290 in a laboratory setting.
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PPE Category Item
Specification/Stand
ard

Rationale

Eye Protection Safety Goggles

ANSI Z87.1-

compliant, with side-

shields

Protects against

splashes and airborne

particles.[1]

Hand Protection
Chemical-resistant

gloves

Butyl rubber gloves

are recommended.

Nitrile gloves may be

used for incidental

contact.

Provides a barrier

against skin contact.

Butyl rubber offers

broad protection

against a variety of

chemicals.

Body Protection Impervious Clothing
Long-sleeved

laboratory coat

Protects skin and

personal clothing from

contamination.[1]

Respiratory Protection Suitable Respirator

N95 or higher,

depending on the

procedure and

potential for

aerosolization

Prevents inhalation of

the powdered

compound, especially

during weighing and

transfer.

Operational Plan: Step-by-Step Handling
Procedures
Follow these procedural steps to ensure the safe handling of ML-290 from receipt to disposal.

Preparation and Engineering Controls:

Work in a well-ventilated laboratory.

All procedures involving the handling of powdered ML-290 or the preparation of solutions

should be conducted in a certified chemical fume hood to minimize inhalation exposure.[1]

Ensure that an eyewash station and safety shower are readily accessible.
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Handling and Solution Preparation:

Before handling, carefully read the SDS and this guide.

Wear all required PPE as specified in the table above.

To avoid generating dust, handle the solid compound with care.

When preparing solutions, add the solvent to the solid ML-290 slowly to avoid splashing.

In Case of a Spill:

Evacuate the immediate area.

Wear appropriate PPE, including respiratory protection.

For small powder spills, gently cover with a damp paper towel to avoid raising dust and

then clean with an appropriate absorbent material.

For liquid spills, absorb with an inert material (e.g., vermiculite, sand) and place in a

sealed container for disposal.

Decontaminate the spill area with a suitable cleaning agent.

Disposal Plan
Proper disposal of ML-290 and associated waste is crucial to prevent environmental

contamination and ensure regulatory compliance.

Unused ML-290: Unused or expired ML-290 should be disposed of as chemical waste. Do

not discard it down the drain or in the regular trash.

Contaminated Materials: All materials that have come into contact with ML-290, such as

pipette tips, centrifuge tubes, gloves, and lab coats, should be collected in a designated,

sealed waste container.

Waste Collection and Disposal:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b609136?utm_src=pdf-body
https://www.benchchem.com/product/b609136?utm_src=pdf-body
https://www.benchchem.com/product/b609136?utm_src=pdf-body
https://www.benchchem.com/product/b609136?utm_src=pdf-body
https://www.benchchem.com/product/b609136?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609136?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Label the waste container clearly as "ML-290 Waste."

Follow your institution's specific guidelines for hazardous or chemical waste disposal.

If your institution has a chemical waste program, consult with them for specific instructions

on the disposal of non-hazardous, biologically active small molecules.

Some non-hazardous laboratory chemicals may be suitable for disposal via regular trash

or sanitary sewer after neutralization or deactivation, but this should only be done with

explicit approval from your institution's environmental health and safety department.

Safe Handling Workflow
The following diagram illustrates the logical flow for safely handling ML-290.
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Caption: Workflow for the safe handling of ML-290.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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